Cas no 504-13-2 ((2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid)
504-13-2 structure
Product Name:(2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid
CAS No:504-13-2
MF:C27H52O2
MW:408.700589179993
CID:2007225
PubChem ID:54309664
Update Time:2025-04-21
(2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid
- (2E,4S,6S)-2,4-trimethyltetracos-2-enoic acid
- (4S,6S)-2,4,6-trimethyl-tetracos-2t-enoic acid
- (4S,6S)-2,4,6-Trimethyl-tetracos-2t-ensaeure
- 2,4,6-Trimethyl-2-tetracosenoic acid
- C27-Mycolipensaeure
- C27-Phthiensaeure
- L-erythro-2,4,6-Trimethyl-tetracos-2t-ensaeure
- 2,4,6-TRIMETHYLTETRACOS-2-ENOIC ACID
- DTXSID701316578
- Mycolipenic acid
- 504-13-2
-
- Inchi: 1S/C27H52O2/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(2)22-25(3)23-26(4)27(28)29/h23-25H,5-22H2,1-4H3,(H,28,29)/b26-23+
- InChI Key: SJZUAPDAKBPNQS-WNAAXNPUSA-N
- SMILES: CCCCCCCCCCCCCCCCCCC(CC(/C=C(/C(=O)O)\C)C)C
Computed Properties
- Exact Mass: 408.396730897Da
- Monoisotopic Mass: 408.396730897Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 21
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 12.3
- Topological Polar Surface Area: 37.3Ų
(2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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